1-[3-(methylthio)propyl]-N-[4-(1,3-thiazol-4-yl)phenyl]prolinamide

• IUPAC Name: 1-(3-methylsulfanylpropyl)-N-[4-(1,3-thiazol-4-yl)phenyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C18H23N3OS2/c1-23-11-3-10-21-9-2-4-17(21)18(22)20-15-7-5-14(6-8-15)16-12-24-13-19-16/h5-8,12-13,17H,2-4,9-11H2,1H3,(H,20,22)
• InChI Key: YLQLASRYPXTAEU-UHFFFAOYSA-N
• Canonical SMILES: CSCCCN1CCCC1C(=O)NC2=CC=C(C=C2)C3=CSC=N3
• Molecular Formula: C18H23N3OS2
• Molecular Weight: 361.5 g/mol

Description

1-[3-(methylthio)propyl]-N-[4-(1,3-thiazol-4-yl)phenyl]prolinamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of prolinamide derivatives, which have been found to exhibit various biological activities.

Mechanism of Action

The exact mechanism of action of 1-[3-(methylthio)propyl]-N-[4-(1,3-thiazol-4-yl)phenyl]prolinamide is not fully understood. However, studies have shown that this compound exerts its biological activity by interacting with various molecular targets such as enzymes and receptors.
Biochemical and Physiological Effects:
1-[3-(methylthio)propyl]-N-[4-(1,3-thiazol-4-yl)phenyl]prolinamide has been found to exhibit various biochemical and physiological effects such as:
1. Inhibition of Enzymes: This compound has been shown to inhibit the activity of various enzymes such as tyrosinase and acetylcholinesterase.
2. Modulation of Receptors: Studies have shown that 1-[3-(methylthio)propyl]-N-[4-(1,3-thiazol-4-yl)phenyl]prolinamide modulates the activity of various receptors such as dopamine receptors and NMDA receptors.

Advantages and Limitations for Lab Experiments

1-[3-(methylthio)propyl]-N-[4-(1,3-thiazol-4-yl)phenyl]prolinamide has several advantages and limitations for lab experiments. Some of the advantages include:
1. High Potency: This compound exhibits high potency and can be used in low concentrations.
2. Selectivity: 1-[3-(methylthio)propyl]-N-[4-(1,3-thiazol-4-yl)phenyl]prolinamide exhibits selectivity towards specific molecular targets.
3. Stability: This compound is stable and can be stored for extended periods without degradation.
Some of the limitations of this compound include:
1. Limited Solubility: 1-[3-(methylthio)propyl]-N-[4-(1,3-thiazol-4-yl)phenyl]prolinamide has limited solubility in water and other solvents, which can make it difficult to use in some experiments.
2. Toxicity: This compound has been found to exhibit some toxicity towards certain cell types, which can limit its use in some experiments.

Future Directions

1-[3-(methylthio)propyl]-N-[4-(1,3-thiazol-4-yl)phenyl]prolinamide has several potential future directions for research. Some of these include:
1. Development of New Derivatives: Further research can be done to develop new derivatives of this compound with enhanced biological activity.
2. Clinical Trials: Studies can be conducted to investigate the potential clinical applications of this compound in treating various diseases.
3. Mechanistic Studies: Further studies can be done to elucidate the exact mechanism of action of this compound and its interactions with molecular targets.
In conclusion, 1-[3-(methylthio)propyl]-N-[4-(1,3-thiazol-4-yl)phenyl]prolinamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound exhibits various biological activities and has been investigated for its potential applications in cancer research, neurological disorders, and inflammatory diseases. Further research is needed to fully understand the mechanism of action of this compound and its potential clinical applications.

Synthesis Methods

The synthesis of 1-[3-(methylthio)propyl]-N-[4-(1,3-thiazol-4-yl)phenyl]prolinamide involves the reaction of 4-(1,3-thiazol-4-yl)benzaldehyde with L-proline and 3-(methylthio)propylamine in the presence of a catalyst. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

1-[3-(methylthio)propyl]-N-[4-(1,3-thiazol-4-yl)phenyl]prolinamide has been studied for its potential applications in various areas of scientific research. Some of the areas where this compound has been investigated include:
1. Cancer Research: Studies have shown that 1-[3-(methylthio)propyl]-N-[4-(1,3-thiazol-4-yl)phenyl]prolinamide exhibits anti-cancer activity by inhibiting the growth of cancer cells.
2. Neurological Disorders: This compound has been found to possess neuroprotective properties and has been studied for its potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.
3. Anti-inflammatory Activity: 1-[3-(methylthio)propyl]-N-[4-(1,3-thiazol-4-yl)phenyl]prolinamide has been found to exhibit anti-inflammatory activity and has been studied for its potential applications in treating inflammatory diseases.